Cas no 1000512-60-6 (2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile)

• Product Name: 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile
• CAS No: 1000512-60-6
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• MDL: MFCD09923754
• CID: 1034474
• PubChem ID: 60710451
• Update Time: 2025-11-02

2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile
• 2-[3-(trifluoromethyl)pyridin-2-yl]acetonitrile
• [3-(Trifluoromethyl)pyridin-2-yl]acetonitrile
• DB-291694
• 2-Pyridineacetonitrile, 3-(trifluoromethyl)-
• LHDMNKDCBZZRNB-UHFFFAOYSA-N
• 2-[3-(Trifluoromethyl)-2-pyridyl]acetonitrile
• AKOS009113690
• AT34264
• J-505717
• 1000512-60-6
• MFCD09923754
• DTXSID10733973

• MDL： MFCD09923754
• Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-5-13-7(6)3-4-12/h1-2,5H,3H2
• InChI Key： LHDMNKDCBZZRNB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1CC#N)(F)F

Computed Properties

• Exact Mass: 186.04048265g/mol
• Monoisotopic Mass: 186.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile

Comprehensive Guide to 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile (CAS No. 1000512-60-6): Properties, Applications, and Market Insights

2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile (CAS No. 1000512-60-6) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This nitrile derivative features a pyridine ring substituted with a trifluoromethyl group, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure contributes to enhanced metabolic stability and lipophilicity, key factors in drug design.

The compound's molecular formula is C₈H₅F₃N₂, with a molecular weight of 186.14 g/mol. Researchers particularly value 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile for its role in creating heterocyclic compounds, which are crucial in developing new medications and crop protection agents. Recent studies highlight its potential in addressing global health challenges, aligning with current searches for "COVID-19 drug intermediates" and "antiviral compound synthesis".

In pharmaceutical applications, this compound serves as a building block for kinase inhibitors and receptor modulators. The presence of both pyridine and nitrile functional groups allows for diverse chemical transformations, enabling the creation of complex molecular architectures. This versatility responds to the growing market demand for "multitarget drug discovery" solutions, a trending topic in medicinal chemistry.

The agrochemical industry utilizes 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile in developing novel pesticides and herbicides. The trifluoromethyl group enhances the biological activity of resulting compounds, addressing the need for more effective crop protection solutions amidst climate change challenges. This connects with popular searches about "sustainable agriculture chemicals" and "climate-resilient crop solutions".

From a synthetic chemistry perspective, the compound offers excellent reactivity in cross-coupling reactions and cyclization processes. Researchers frequently employ it in palladium-catalyzed reactions, a technique dominating recent literature on "green chemistry methodologies". Its stability under various reaction conditions makes it particularly valuable for high-throughput screening approaches.

The global market for 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile reflects the expanding demand for fluorinated compounds in life sciences. Market analysts note increased interest from Asia-Pacific regions, particularly for "custom synthesis services" and "contract research organizations". This aligns with the pharmaceutical industry's shift toward outsourcing specialized chemical production.

Quality control of 1000512-60-6 typically involves HPLC analysis with UV detection, ensuring purity levels exceed 98% for most research applications. The compound's stability profile allows for long-term storage under appropriate conditions, addressing common researcher concerns about "chemical storage best practices" and "compound degradation prevention".

Recent patent filings reveal innovative applications of 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile in material science, particularly in developing organic electronic materials. This expansion beyond traditional pharmaceutical uses responds to growing interest in "functional materials design" and "molecular electronics" among research communities.

Environmental considerations regarding fluorinated compounds have led to improved synthetic routes for 1000512-60-6, reducing waste generation and energy consumption. These advancements cater to increasing searches for "eco-friendly chemical synthesis" and "green chemistry metrics", demonstrating the industry's commitment to sustainable practices.

Future research directions for 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile include exploration in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). These cutting-edge applications address current hot topics in drug discovery, particularly searches related to "targeted protein degradation" and "next-generation therapeutics".

For researchers sourcing CAS 1000512-60-6, verification of supplier credentials and analytical certificates remains crucial. The market has seen increased demand for "certified reference materials" and "analytical standards", reflecting heightened quality expectations in chemical research and development.

In summary, 2-(3-(Trifluoromethyl)pyridin-2-yl)acetonitrile represents a versatile chemical building block with expanding applications across multiple scientific disciplines. Its growing importance in addressing contemporary challenges in healthcare, agriculture, and materials science ensures continued relevance in chemical research and industrial applications.